4-(4-Morpholinopiperidin-1-yl)aniline

• IUPAC Name: 4-(4-morpholin-4-ylpiperidin-1-yl)aniline
• InChI: InChI=1S/C15H23N3O/c16-13-1-3-14(4-2-13)17-7-5-15(6-8-17)18-9-11-19-12-10-18/h1-4,15H,5-12,16H2
• InChI Key: HYDDAQBDCYWJQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCOCC2)C3=CC=C(C=C3)N
• Molecular Formula: C15H23N3O
• DSSTOX Substance ID: DTXSID70610675
• Molecular Weight: 261.36 g/mol
• CAS RN: 867291-42-7

Description

4-(4-Morpholinopiperidin-1-yl)aniline, also known as MPPA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas. MPPA is a heterocyclic compound that contains a morpholine ring, a piperidine ring, and an aniline group. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

Src Kinase Inhibition

• 4-(4-Morpholinopiperidin-1-yl)aniline derivatives have been studied for their potential in inhibiting Src kinase activity. This inhibition can impact both Src kinase activity and Src-mediated cell proliferation. Such compounds have shown effectiveness in tumor growth inhibition in xenograft models (Boschelli et al., 2001).

Antimicrobial Activity

• Derivatives of 4-(4-Morpholinopiperidin-1-yl)aniline have been synthesized and shown to exhibit significant activity against bacterial and fungal strains. These findings are supported by molecular docking studies (Subhash & Bhaskar, 2020).

pH-sensitive Conformational Switches

• Some 4-(4-Morpholinopiperidin-1-yl)aniline derivatives act as pH-sensitive conformational switches. They can undergo a double switch in conformation in response to changes in solution acidity/basicity (Samoshin et al., 2013).

Synthesis of Linezolid-like Molecules

• The compound 3-Fluoro-4-(morpholin-4-yl)aniline, a derivative of 4-(4-Morpholinopiperidin-1-yl)aniline, has been used in the synthesis of Linezolid-like molecules. These molecules have shown good antitubercular activities (Başoğlu et al., 2012).

Cytotoxic and Genotoxic Effects

• Studies have indicated that certain 4-anilinoquinazolines derivatives, which include a morpholine group, exhibit cytotoxic and genotoxic effects. These compounds have potential for use in cancer treatment due to their ability to inhibit tumor cell growth and induce necrosis (Jantová et al., 2001).

Synthesis of Triazine Derivatives

• 4-(4-Morpholinopiperidin-1-yl)aniline has been used in the synthesis of triazine derivatives. These compounds have applications in various fields, including pharmaceuticals (Chun-l, 2014).

Corrosion Inhibition

• Certain derivatives of 4-(4-Morpholinopiperidin-1-yl)aniline have been investigated for their potential as corrosion inhibitors. These compounds have shown promising results in protecting metals from corrosion in acidic environments (Daoud et al., 2014).

Electrochromic Materials

• Novel electrochromic materials incorporating 4-(4-Morpholinopiperidin-1-yl)aniline units have been synthesized. These materials show potential for application in electroluminescent devices and other electronic applications (Li et al., 2017).